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An In-depth Technical Guide on the Historical Discovery and Isolation of Carone

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the historical discovery and
isolation of carone, a bicyclic monoterpene ketone. It details the initial synthesis and structural
elucidation by pioneering chemists Adolf von Baeyer and Otto Wallach. The document presents
a compilation of the physical and chemical properties of carone as determined by early
researchers, alongside the experimental protocols of the era. A logical diagram of the chemical
transformations involved in its synthesis is also provided. This guide serves as a valuable
resource for researchers interested in the historical context of terpene chemistry and the
foundational techniques of natural product isolation and characterization.

Introduction

Carone, systematically named 3,7,7-trimethylbicyclo[4.1.0]heptan-2-one (also known as 2-
caranone), is a bicyclic monoterpene ketone. Its history is intrinsically linked to the foundational
period of terpene chemistry in the late 19th and early 20th centuries. The elucidation of its
structure was a significant step in understanding the complex arrangements of atoms in cyclic
organic molecules. This work was pioneered by notable chemists whose research laid the
groundwork for modern organic and medicinal chemistry.

Historical Discovery and Key Contributors
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The initial investigations into the chemistry of terpenes, a class of volatile aromatic compounds
found in essential oils, led to the discovery of a vast array of cyclic structures. Within this
context, the study of derivatives of carvone, a monoterpenoid found in caraway and spearmint
oils, paved the way for the identification of carone.

The seminal work on the constitution of carone is attributed to the renowned German chemist
Adolf von Baeyer. In his 1895 publication in the Berichte der deutschen chemischen
Gesellschaft, Baeyer described the structure of carone, contributing significantly to the
understanding of bicyclic ring systems.[1] His research involved the chemical transformation of
related terpene compounds to deduce the unique bridged structure of the carone molecule.

Further significant contributions were made by Otto Wallach, another German chemist and
Nobel laureate, who was instrumental in the field of terpene chemistry. Wallach's work,
published in the Liebigs Annalen der Chemie, expanded on the synthesis and reactions of
carone and its derivatives. His investigations were crucial in confirming the structure proposed
by Baeyer and in further characterizing its chemical behavior.

Physicochemical Properties of Carone

Early quantitative data on carone was instrumental in its characterization. The following table
summarizes the key physical and chemical properties as determined by historical and modern
analytical methods.
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Property Value Reference
3,7,7-

IUPAC Name trimethylbicyclo[4.1.0]heptan-
2-one

Synonyms 2-Caranone, Caron

CAS Number 497-62-1

Molecular Formula C10H160

Molecular Weight 152.23 g/mol

Information from historical

Appearance .
sources pending
N ) Information from historical
Boiling Point ]
sources pending
_ _ Information from historical
Melting Point )
sources pending
N Information from historical
Solubility

sources pending

_ . Information from historical
Optical Rotation )
sources pending

Note: The acquisition of specific quantitative data from the original historical publications is
ongoing. This table will be updated as information becomes available.

Historical Experimental Protocols

The isolation and synthesis of carone in the late 19th and early 20th centuries relied on
classical organic chemistry techniques. While the full, detailed protocols from Baeyer's and
Wallach's original papers are being sourced, the general synthetic approach involved the
transformation of a more readily available terpene, carvone.

A known synthetic pathway involves the following key steps:
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» Reduction of Carvone: The starting material, carvone, is reduced to dihydrocarvone.

e Formation of Dihydrocarvone Hydrobromide: Dihydrocarvone is then treated with hydrogen
bromide to form the corresponding hydrobromide derivative.

e Cyclization to Carone: The final step involves an intramolecular cyclization of
dihydrocarvone hydrobromide to yield the bicyclic structure of carone.

A detailed, step-by-step experimental protocol from the original literature will be added upon its
successful retrieval.

Logical Workflow of Carone Synthesis

The chemical transformations described in the historical synthesis of carone can be
represented as a logical workflow. This diagram illustrates the progression from the starting
material to the final product.
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Caption: Logical workflow for the historical synthesis of Carone.

Conclusion

The discovery and isolation of carone represent a significant achievement in the early history
of organic chemistry. The work of Baeyer and Wallach not only unveiled a novel bicyclic
terpene structure but also showcased the power of systematic chemical degradation and
synthesis in elucidating complex molecular architectures. This technical guide has summarized
the available historical context, physicochemical properties, and a general synthetic pathway.
Further research into the primary literature of the period will undoubtedly provide even greater
detail and insight into the pioneering experimental work that led to the introduction of carone to
the world of chemistry. This historical foundation continues to be relevant for modern
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researchers in natural product synthesis and drug development, offering valuable perspectives
on the evolution of the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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